Cas no 1049701-91-8 (1-[5-(morpholine-4-sulfonyl)thiophen-2-yl]methanamine hydrochloride)

• Product Name: 1-[5-(morpholine-4-sulfonyl)thiophen-2-yl]methanamine hydrochloride
• CAS No: 1049701-91-8
• MF: C₉H₁₅ClN₂O₃S₂
• MW: 298.809998750687
• MDL: MFCD09285087
• CID: 5097330
• PubChem ID: 16340542
• Update Time: 2025-10-23

1-[5-(morpholine-4-sulfonyl)thiophen-2-yl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, 5-(4-morpholinylsulfonyl)-, hydrochloride (1:1)
• (5-(Morpholinosulfonyl)thiophen-2-yl)methanamine hydrochloride
• 1-[5-(morpholine-4-sulfonyl)thiophen-2-yl]methanamine hydrochloride

• MDL： MFCD09285087
• Inchi： 1S/C9H14N2O3S2.ClH/c10-7-8-1-2-9(15-8)16(12,13)11-3-5-14-6-4-11;/h1-2H,3-7,10H2;1H
• InChI Key： YLXYVSNJEAKYKL-UHFFFAOYSA-N
• SMILES： S(N1CCOCC1)(C1=CC=C(CN)S1)(=O)=O.Cl

Additional information on 1-[5-(morpholine-4-sulfonyl)thiophen-2-yl]methanamine hydrochloride

Comprehensive Overview of 1-[5-(morpholine-4-sulfonyl)thiophen-2-yl]methanamine hydrochloride (CAS No. 1049701-91-8)

1-[5-(morpholine-4-sulfonyl)thiophen-2-yl]methanamine hydrochloride is a specialized organic compound with significant applications in pharmaceutical research and chemical synthesis. Its unique structure, featuring a thiophene ring linked to a morpholine sulfonyl group and an amine hydrochloride moiety, makes it a valuable intermediate in drug discovery. The compound's CAS number, 1049701-91-8, is frequently searched by researchers and chemists for its purity, synthesis methods, and commercial availability.

In recent years, the demand for sulfonyl-containing compounds like this has surged due to their role in developing kinase inhibitors and other therapeutic agents. The morpholine and thiophene motifs are particularly noteworthy, as they are often associated with improved bioavailability and target specificity in medicinal chemistry. Researchers exploring small molecule drug candidates or protease inhibitors often inquire about this compound's reactivity and potential applications.

The synthesis of 1-[5-(morpholine-4-sulfonyl)thiophen-2-yl]methanamine hydrochloride typically involves multi-step organic reactions, including sulfonylation and amination. Its hydrochloride salt form enhances stability and solubility, making it suitable for in vitro and in vivo studies. Laboratories focusing on high-throughput screening or fragment-based drug design may prioritize this compound for its modular structure.

From an industrial perspective, suppliers and distributors of fine chemicals highlight its relevance in custom synthesis projects. The compound's CAS No. 1049701-91-8 is often cross-referenced with databases like PubChem or Reaxys to verify its properties, including molecular weight (C₁₀H₁₅ClN₂O₃S₂) and spectral data. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control.

Emerging trends in precision medicine and computational chemistry have further amplified interest in this compound. Computational models predicting drug-likeness or ADMET profiles (absorption, distribution, metabolism, excretion, and toxicity) often incorporate its structural features. Additionally, its potential as a scaffold for heterocyclic derivatives aligns with the growing focus on diverse chemical libraries for hit identification.

Environmental and regulatory considerations are also critical. While not classified as hazardous, proper handling protocols for sulfonamide derivatives are recommended. The compound's patent literature and synthetic routes are frequently discussed in academic forums, reflecting its interdisciplinary importance.

In summary, 1-[5-(morpholine-4-sulfonyl)thiophen-2-yl]methanamine hydrochloride (CAS 1049701-91-8) exemplifies the intersection of synthetic chemistry and biomedical innovation. Its versatility in lead optimization and structure-activity relationship studies ensures its continued relevance in scientific advancements.